Cas no 233764-30-2 (cis-4-(Boc-amino)-1-methylcyclohexanol)

• Product Name: cis-4-(Boc-amino)-1-methylcyclohexanol
• CAS No: 233764-30-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD21362374
• CID: 1416573
• PubChem ID: 21877240
• Update Time: 2025-05-26

cis-4-(Boc-amino)-1-methylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (cis-4-hydroxy-4-methylcyclohexyl)-, 1,1-dimethylethylester
• cis-4-(Boc-amino)-1-methylcyclohexanol
• TERT-BUTYL N-[TRANS-4-HYDROXY-4-METHYLCYCLOHEXYL]CARBAMATE
• trans-4-(Boc-amino)-1-methylcyclohexanol
• tert-butyl N-(4-hydroxy-4-methylcyclohexyl)carbamate
• tert-Butyl (cis-4-hydroxy-4-methylcyclohexyl)carbamate
• tert-butyl 4-hydroxy-4-methylcyclohexylcarbamate
• Trans-(4-Hydroxy-4-methyl-cyclohexyl)-carbamic acid tert-butyl ester
• AMY35613
• TERT-BUTYL (1R,4R)-4-HYDROXY-4-METHYLCYCLOH
• SY100009
• CS-0049690
• DTXSID901169806
• Carbamic acid, N-(trans-4-hydroxy-4-methylcyclohexyl)-, 1,1-dimethylethyl ester
• trans-1-(Boc-amino)-4-methylcyclohexan-4-ol
• 1,1-Dimethylethyl N-(trans-4-hydroxy-4-methylcyclohexyl)carbamate
• TERT-BUTYLN-[TRANS-4-HYDROXY-4-METHYLCYCLOHEXYL]CARBAMATE
• AS-34724
• tert-butyl N-[(1s,4s)-4-hydroxy-4-
• SCHEMBL1033706
• PB13556
• TERT-BUTYL (1R,4R)-4-HYDROXY-4-METHYLCYCLOHEXYLCARBAMATE
• SY097955
• SCHEMBL12508237
• SCHEMBL2195440
• AKOS005264675
• 233764-31-3
• Carbamic acid, N-(cis-4-hydroxy-4-methylcyclohexyl)-, 1,1-dimethylethyl ester
• 1229186-70-2
• PB36761
• DB-189377
• DZKXFTPOGGFHOX-UHFFFAOYSA-N
• CS-0036236
• EN300-693629
• 233764-30-2
• AKOS025290340
• tert-Butyl N-(4-hydroxy-4-methyl-cyclohexyl)carbamate
• SCHEMBL26272288
• MFCD21362374
• AS-39662
• DB-115478
• SB20769

• MDL： MFCD21362374
• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13-9-5-7-12(4,15)8-6-9/h9,15H,5-8H2,1-4H3,(H,13,14)
• InChI Key： DZKXFTPOGGFHOX-UHFFFAOYSA-N
• SMILES： OC1(C)CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6

Additional information on cis-4-(Boc-amino)-1-methylcyclohexanol

cis-4-(Boc-amino)-1-methylcyclohexanol (CAS No: 233764-30-2)

The compound cis-4-(Boc-amino)-1-methylcyclohexanol (CAS No: 233764-30-2) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex organic compounds and bioactive molecules. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in various chemical reactions. The Boc (tert-butoxycarbonyl) group is a well-known protecting group for amines, and its presence in this molecule adds versatility to its applications.

Recent studies have highlighted the importance of cis-4-(Boc-amino)-1-methylcyclohexanol in the synthesis of pharmaceutical agents. Its structure, featuring a cyclohexanol ring with a methyl substituent and a Boc-amino group, provides an excellent platform for further functionalization. Researchers have explored its use in the construction of bioactive molecules, such as peptides and small-molecule inhibitors, due to its ability to undergo various transformations while maintaining stereochemical integrity.

The synthesis of cis-4-(Boc-amino)-1-methylcyclohexanol involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. The introduction of the Boc group is achieved through standard amine protection techniques, ensuring high yields and purity. The stereochemistry of the molecule is crucial, as the cis configuration plays a significant role in its reactivity and biological activity. Advanced chromatographic techniques and spectroscopic methods are employed to confirm the structure and purity of the compound.

One of the most promising applications of cis-4-(Boc-amino)-1-methylcyclohexanol lies in its use as an intermediate in peptide synthesis. The Boc group allows for controlled deprotection during solid-phase synthesis, enabling the construction of complex peptide sequences with high precision. Additionally, the cyclohexanol moiety provides rigidity and stability to the resulting peptides, enhancing their pharmacokinetic properties.

Recent advancements in asymmetric catalysis have further expanded the utility of cis-4-(Boc-amino)-1-methylcyclohexanol. Enzymatic resolutions and chiral catalysts have been employed to synthesize enantiomerically enriched derivatives, which are essential for studying stereochemical effects in biological systems. These derivatives have shown potential in drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In conclusion, cis-4-(Boc-amino)-1-methylcyclohexanol (CAS No: 233764-30-2) is a versatile compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with advancements in synthetic methodologies, positions it as an invaluable tool for researchers in academia and industry alike.